(5E)-1-(3,4-dimethylphenyl)-5-(1H-indol-3-ylmethylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione
(5E)-1-(3,4-dimethylphenyl)-5-(1H-indol-3-ylmethylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0995359
InChI:
InChI=1S/C21H17N3O2S/c1-12-7-8-15(9-13(12)2)24-20(26)17(19(25)23-21(24)27)10-14-11-22-18-6-4-3-5-16(14)18/h3-11,22H,1-2H3,(H,23,25,27)/b17-10+
SMILES:
CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CNC4=CC=CC=C43)C(=O)NC2=S)C
Molecular Formula:
C21H17N3O2S
Molecular Weight:
375.4 g/mol
(5E)-1-(3,4-dimethylphenyl)-5-(1H-indol-3-ylmethylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione
CAS No.:
Cat. No.: VC0995359
Molecular Formula: C21H17N3O2S
Molecular Weight: 375.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H17N3O2S |
|---|---|
| Molecular Weight | 375.4 g/mol |
| IUPAC Name | (5E)-1-(3,4-dimethylphenyl)-5-(1H-indol-3-ylmethylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione |
| Standard InChI | InChI=1S/C21H17N3O2S/c1-12-7-8-15(9-13(12)2)24-20(26)17(19(25)23-21(24)27)10-14-11-22-18-6-4-3-5-16(14)18/h3-11,22H,1-2H3,(H,23,25,27)/b17-10+ |
| Standard InChI Key | MTMTXAJVUYBVKH-LICLKQGHSA-N |
| Isomeric SMILES | CC1=C(C=C(C=C1)N2C(=O)/C(=C/C3=CNC4=CC=CC=C43)/C(=O)NC2=S)C |
| SMILES | CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CNC4=CC=CC=C43)C(=O)NC2=S)C |
| Canonical SMILES | CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CNC4=CC=CC=C43)C(=O)NC2=S)C |
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